Cas no 2137590-14-6 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexylmethanamine)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexylmethanamine
• CAS No: 2137590-14-6
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 6271882
• PubChem ID: 165473022
• Update Time: 2025-06-13

2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexylmethanamine
• [2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexyl]methanamine
• 2137590-14-6
• EN300-1115817

• Inchi： 1S/C11H19N3O2S/c1-17(15,16)10-7-13-14(8-10)11-5-3-2-4-9(11)6-12/h7-9,11H,2-6,12H2,1H3
• InChI Key： GVMGUJZZVYQZOK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1CCCCC1CN)(=O)=O

Computed Properties

• Exact Mass: 257.11979803g/mol
• Monoisotopic Mass: 257.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexylmethanamine

Comprehensive Overview of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexylmethanamine (CAS No. 2137590-14-6)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexylmethanamine (CAS No. 2137590-14-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a cyclohexylmethanamine backbone with a 4-methanesulfonyl-1H-pyrazol-1-yl substituent. Such a configuration is pivotal for its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its utility in designing novel therapeutics due to its promising pharmacokinetic properties.

The compound's methanesulfonyl group enhances its solubility and bioavailability, making it a candidate for oral drug formulations. Recent studies highlight its relevance in addressing chronic inflammation and neurodegenerative disorders, topics that dominate current biomedical discussions. For instance, its interaction with G-protein-coupled receptors (GPCRs) aligns with trending research into precision medicine and personalized therapies. These keywords reflect user queries in search engines, emphasizing the demand for innovative treatments.

From a synthetic chemistry perspective, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexylmethanamine is synthesized via multi-step organic reactions, including N-alkylation and sulfonylation. Its purity and stability are critical for reproducibility in lab settings, a concern frequently raised in QA/QC forums and pharmaceutical manufacturing discussions. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its structure, ensuring compliance with regulatory standards such as ICH guidelines.

Beyond therapeutics, this compound's scaffold versatility makes it a valuable intermediate in medicinal chemistry. Its pyrazole moiety is a hotspot for derivatization, enabling the development of analogs with enhanced selectivity. This aligns with the growing interest in fragment-based drug design (FBDD), a strategy often searched by academic and industrial researchers. Additionally, its potential role in cancer immunotherapy and metabolic disease management resonates with trending health topics.

In summary, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexylmethanamine (CAS No. 2137590-14-6) represents a convergence of structural innovation and therapeutic potential. Its relevance to drug development pipelines and alignment with biomedical research trends underscore its importance in modern science. As the demand for targeted therapies rises, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.